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Compound of Interest

Compound Name: Dodec-4-en-2-one

Cat. No.: B15285535 Get Quote

Essential Safety and Handling Guide for Dodec-
4-en-2-one
This guide provides immediate safety, handling, and disposal information for Dodec-4-en-2-
one, tailored for researchers, scientists, and professionals in drug development. The following

procedures are based on available data for structurally similar compounds, as specific safety

and health hazard information for Dodec-4-en-2-one is limited.

Chemical and Physical Properties
Limited experimental data is available for Dodec-4-en-2-one. The following table summarizes

computed properties for the closely related isomer, (E)-dodec-2-en-4-one, and highlights the

absence of key safety data.
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Property Value Notes

Molecular Formula C₁₂H₂₂O

Molecular Weight 182.30 g/mol [1][2]

Appearance Colorless liquid (presumed) Based on similar compounds.

Odor No information available

Flash Point Not available

A related compound,

Dodecane, has a flash point of

71°C, suggesting Dodec-4-en-

2-one may be a combustible

liquid.[3]

Boiling Point Not available

Occupational Exposure Limits Not established

Hazard Identification and Personal Protective
Equipment (PPE)
While specific GHS classifications for Dodec-4-en-2-one are not available, related compounds

are identified as combustible liquids and may pose an aspiration hazard if swallowed.[1][3]

Repeated exposure may cause skin dryness or cracking.[1][3] Therefore, a cautious approach

to handling is essential.

Recommended Personal Protective Equipment:
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Protection Type Specification

Eye Protection
Wear safety glasses with side-shields (or

goggles).[4]

Hand Protection Protective gloves (e.g., Nitrile rubber).[4]

Skin and Body Protection Long-sleeved clothing.[4]

Respiratory Protection

Not required under normal use with adequate

ventilation. If vapors or aerosols are generated,

use a NIOSH/MSHA or European Standard EN

136 approved respirator.[1][4]

Experimental Protocol for Safe Handling
1. Pre-Operational Checks:

Ventilation: Ensure the work area, preferably a chemical fume hood, is well-ventilated.
PPE Inspection: Check that all personal protective equipment is in good condition and
readily available.
Emergency Equipment: Locate the nearest safety shower, eyewash station, and fire
extinguisher.
Spill Kit: Have a spill kit with absorbent materials (e.g., Chemizorb®) readily accessible.[1]

2. Operational Procedures:

Handling: Avoid contact with skin, eyes, and clothing.[2] Do not breathe vapors or aerosols.
[1] Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.[1]
Transferring: Use only non-sparking tools when transferring the liquid to prevent static
discharge.
Heating: If heating is necessary, use a well-controlled heating mantle or water bath. Avoid
open flames.

3. Post-Operational Procedures:

Storage: Keep the container tightly closed and store it in a cool, dry, and well-ventilated
place.[2] Store locked up.[1][3]
Decontamination: Clean the work area thoroughly after handling.
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Hand Washing: Wash hands and face thoroughly after handling.[2]

Disposal Plan
Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[1][3] Do not let the product enter drains.[1]

Emergency Procedures
First Aid Measures:

Exposure Route First Aid Instructions

Inhalation
Move the person to fresh air. If symptoms

persist, consult a doctor.[2][3]

Skin Contact
Take off immediately all contaminated clothing.

Rinse skin with water/shower.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][2]

Ingestion

Do NOT induce vomiting.[1][3] Immediately call

a POISON CENTER or doctor.[1][3] There is a

risk of aspiration if the victim vomits.[1]

Spill Response:

Evacuate the danger area.

Ensure adequate ventilation.

Remove all sources of ignition.

Wear appropriate personal protective equipment.

Cover drains to prevent entry into the sewer system.[1]
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Absorb the spill with inert material (e.g., dry sand, Chemizorb®) and place it in a suitable

container for disposal.[1]

Clean the affected area.
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Safe Handling and Emergency Workflow for Dodec-4-en-2-one

Preparation

Handling Procedure

Emergency Response

Assess Risks & Review SDS

Ensure Proper Ventilation

Inspect & Don PPE

Locate Safety Equipment

Avoid Skin/Eye Contact & Inhalation

Begin Handling

Keep Away from Ignition Sources

Use Non-Sparking Tools

Store in a Cool, Ventilated Area

Dispose of Waste Properly

End of Procedure

Spill Occurs

Evacuate Area

Personal Exposure

Administer First Aid

Contain & Absorb Spill Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for safe handling and emergency response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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